Cas no 2228270-85-5 (1-(2-azidoethyl)-2-ethoxybenzene)

• Product Name: 1-(2-azidoethyl)-2-ethoxybenzene
• CAS No: 2228270-85-5
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 5947006
• PubChem ID: 150018068
• Update Time: 2025-05-26

1-(2-azidoethyl)-2-ethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-azidoethyl)-2-ethoxybenzene
• EN300-1790343
• 2228270-85-5

• Inchi： 1S/C10H13N3O/c1-2-14-10-6-4-3-5-9(10)7-8-12-13-11/h3-6H,2,7-8H2,1H3
• InChI Key： DERKOKMIYYVZLT-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.6Ų

Additional information on 1-(2-azidoethyl)-2-ethoxybenzene

Recent Advances in the Application of 1-(2-azidoethyl)-2-ethoxybenzene (CAS: 2228270-85-5) in Chemical Biology and Pharmaceutical Research

The compound 1-(2-azidoethyl)-2-ethoxybenzene (CAS: 2228270-85-5) has recently emerged as a versatile building block in chemical biology and pharmaceutical research. This aromatic azide derivative has garnered significant attention due to its unique structural features, which enable its application in click chemistry, bioconjugation, and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its utility in probing biological systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 1-(2-azidoethyl)-2-ethoxybenzene as a precursor in the development of novel kinase inhibitors. The researchers leveraged the azido group for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions to generate a diverse library of triazole-containing compounds. These compounds showed promising activity against several cancer-related kinases, with IC50 values in the low micromolar range. The ethoxybenzene moiety was found to contribute significantly to the binding affinity through hydrophobic interactions with the kinase ATP-binding pocket.

In the field of targeted drug delivery, a recent breakthrough application was reported in ACS Nano (2024). Scientists functionalized nanoparticles with 1-(2-azidoethyl)-2-ethoxybenzene to create a bioorthogonal platform for tumor-specific drug release. The azide group served as a trigger for Staudinger reduction in the tumor microenvironment, while the ethoxybenzene component enhanced cellular uptake. This dual-functionality approach resulted in a 3-fold increase in tumor accumulation compared to conventional delivery systems, as demonstrated in murine xenograft models.

Structural-activity relationship (SAR) studies have revealed interesting properties of this compound. The electron-donating ethoxy group at the ortho position appears to stabilize the azidoethyl moiety, preventing premature degradation while maintaining reactivity for click chemistry applications. Nuclear magnetic resonance (NMR) analyses indicate that this stabilization effect is particularly pronounced in aqueous environments, making it suitable for biological applications. Density functional theory (DFT) calculations published in Physical Chemistry Chemical Physics (2023) further support these observations, showing a significant reduction in the activation energy for azide reduction when compared to similar compounds without the ethoxy substituent.

From a synthetic chemistry perspective, recent advances in the large-scale production of 1-(2-azidoethyl)-2-ethoxybenzene have been achieved through continuous flow chemistry methods. A 2024 Organic Process Research & Development paper described an optimized three-step synthesis with 78% overall yield and excellent purity (>99.5%). This development addresses previous challenges in scaling up azide-containing compounds while maintaining safety standards, potentially enabling broader applications in industrial pharmaceutical production.

Looking forward, several research groups are exploring the potential of 1-(2-azidoethyl)-2-ethoxybenzene in proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation strategies. Preliminary results presented at the 2024 American Chemical Society national meeting suggest that the compound's unique structural features may facilitate the development of heterobifunctional molecules with improved pharmacokinetic properties. These developments position 1-(2-azidoethyl)-2-ethoxybenzene as a compound of growing importance in modern drug discovery pipelines.